Cas no 2098098-36-1 (Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate
• CAS No: 2098098-36-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5728674
• PubChem ID: 122239287
• Update Time: 2025-05-28

Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098098-36-1
• F1967-8053
• methyl 2-methyl-6-propan-2-ylpyrimidine-4-carboxylate
• methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate
• Methyl 6-isopropyl-2-methylpyrimidine-4-carboxylate
• starbld0034553
• AKOS040812279
• 4-Pyrimidinecarboxylic acid, 2-methyl-6-(1-methylethyl)-, methyl ester
• Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C10H14N2O2/c1-6(2)8-5-9(10(13)14-4)12-7(3)11-8/h5-6H,1-4H3
• InChI Key： PPYATUCLVLAFQN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(C)C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 272.5±28.0 °C(Predicted)
• pka: 0.14±0.30(Predicted)

Additional information on Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098098-36-1)

Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098098-36-1) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. This compound features a methyl ester group at the 4-position and an isopropyl substituent at the 6-position, contributing to its unique chemical properties and applications. Its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

In recent years, the demand for pyrimidine derivatives like Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate has surged due to their role in drug discovery and sustainable chemistry. Researchers and industries are increasingly focusing on green synthesis methods and catalysis optimization to enhance the efficiency of producing such compounds. This aligns with global trends toward environmentally friendly processes and reduced carbon footprints, making this compound a subject of interest in academic research and industrial applications.

The compound’s CAS No. 2098098-36-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents, journals, and regulatory documents. Its methyl ester functionality is particularly noteworthy, as it often acts as a precursor for carboxylic acids or amides, which are pivotal in medicinal chemistry. For instance, similar pyrimidine esters have been explored for their potential in kinase inhibition and antiviral activity, reflecting the broader therapeutic relevance of this chemical class.

From a technical perspective, Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, facilitating its use in multistep synthesis. Its stability under ambient conditions makes it suitable for storage and transportation, though proper handling protocols are recommended to maintain purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with quality standards.

The growing interest in custom synthesis and contract manufacturing has further highlighted the importance of Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate. Companies specializing in fine chemicals often list this compound in their catalogs, catering to clients in pharmaceutical R&D and material science. Additionally, its potential applications in crop protection and flavor/fragrance industries underscore its versatility, aligning with market demands for multipurpose intermediates.

In summary, Methyl 2-methyl-6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098098-36-1) represents a strategically significant compound in modern chemistry. Its structural features and functional groups make it a cornerstone for innovation in drug development, sustainable chemistry, and industrial applications. As research continues to uncover new uses for pyrimidine-based compounds, this molecule is poised to remain a focal point in scientific and commercial endeavors.